4-Amino-5-sulfanylpentanoic acid

• CAS No.: 623585-46-6
• Molecular Formula: C5H11NO2S
• Molecular Weight: 149.21 g/mol
• IUPAC Name: 4-amino-5-sulfanylpentanoic acid
• InChI: InChI=1S/C5H11NO2S/c6-4(3-9)1-2-5(7)8/h4,9H,1-3,6H2,(H,7,8)
• InChI Key: AOIHJKREJFPKDL-UHFFFAOYSA-N
• Canonical SMILES: C(CC(=O)O)C(CS)N

Description

4-Amino-5-sulfanylpentanoic acid (IUPAC name: 4-amino-5-sulfanylpentanoic acid) is a sulfur-containing amino acid derivative characterized by a pentanoic acid backbone with amino (-NH₂) and sulfanyl (-SH) groups at the 4th and 5th positions, respectively. These analogs share structural motifs such as sulfonamide linkages, substituted phenyl groups, and ketone functionalities, which influence their chemical reactivity, solubility, and biological activity .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-amino-5-sulfanylpentanoic acid typically involves the following steps:

Starting Materials: The synthesis begins with commercially available starting materials such as 4-aminobutyric acid and thiol-containing compounds.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of protective groups to prevent unwanted side reactions. The reaction may require specific catalysts and solvents to achieve the desired product.

Industrial Production Methods: In an industrial setting, the production of 4-amino-5-sulfanylpentanoic acid may involve:

Large-Scale Synthesis: Scaling up the laboratory synthesis to industrial levels, ensuring the reaction conditions are optimized for maximum yield and purity.

Purification: The crude product is purified using techniques such as crystallization, distillation, or chromatography to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions: 4-Amino-5-sulfanylpentanoic acid undergoes various chemical reactions, including:

Oxidation: The sulfanyl group can be oxidized to form sulfonic acids or sulfoxides.

Reduction: The carboxylic acid group can be reduced to form alcohols.

Substitution: The amino group can participate in substitution reactions, forming amides or other derivatives.

Common Reagents and Conditions:

Oxidation Reagents: Common oxidizing agents include hydrogen peroxide and potassium permanganate.

Reduction Reagents: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Substitution Reagents: Various reagents, including acyl chlorides and anhydrides, are used for substitution reactions.

Major Products Formed: The major products formed from these reactions include sulfonic acids, alcohols, and amides, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

4-Amino-5-sulfanylpentanoic acid has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential role in biological systems, including enzyme interactions and metabolic pathways.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

Industry: The compound is used in the production of various chemical products, including pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 4-amino-5-sulfanylpentanoic acid involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may interact with enzymes, receptors, or other proteins, affecting their activity and function.

Pathways Involved: The specific pathways involved depend on the biological context, but may include metabolic pathways, signaling cascades, and regulatory networks.

Comparison with Similar Compounds

5-Oxo-5-((4-sulfamoylphenyl)amino)pentanoic acid (CAS 99842-19-0)

• Structure: Features a sulfamoylphenyl group linked via an amide bond to a pentanoic acid backbone.
• Key Differences : Lacks the sulfanyl (-SH) group but includes a sulfonamide (-SO₂NH₂) moiety.
• Properties : Higher polarity due to the sulfonamide group, enhancing solubility in aqueous media compared to sulfanyl derivatives .

5-{[(4-Methylphenyl)sulfonyl]amino}-5-oxopentanoic acid

• Structure: Contains a methylphenylsulfonyl group attached to the pentanoic acid core.
• Key Differences : Sulfonyl (-SO₂-) group replaces the sulfanyl (-SH), increasing oxidation stability but reducing nucleophilicity.
• Applications : Used in peptide synthesis as a protecting group .

Amino Acid Derivatives with Aromatic Substituents

3-Hydroxy-4-amino-5-phenylpentanoic acid (PDB ligand PSA)

• Structure : A phenyl group at the 5th position and hydroxyl (-OH) at the 3rd position.
• Key Differences : Hydroxyl group introduces hydrogen-bonding capacity, while the phenyl group enhances lipophilicity.
• Biological Relevance: Potential role in enzyme inhibition due to chiral centers at positions 3 and 4 .

4-((4-(4-Aminophenylsulfonamido)phenyl)amino)-4-oxobutanoic acid (CAS 23093-94-9)

• Structure : Two aromatic rings connected via sulfonamide and amide bonds.
• Key Differences : Extended aromatic system increases π-π stacking interactions, relevant for binding to hydrophobic protein pockets .

Functional Group Modifications

5-{4-[(Dipropylamino)carbonyl]anilino}-5-oxopentanoic acid

• Structure: Dipropylaminocarbonyl group attached to the phenyl ring.
• Key Differences : Bulky alkyl chains reduce solubility but improve membrane permeability .

5-[4-(1-Azepanylcarbonyl)anilino]-5-oxopentanoic acid

• Structure : Incorporates a seven-membered azepane ring.

Comparative Data Table

Compound Name	CAS Number	Molecular Formula	Key Functional Groups	Solubility (mg/mL)	Applications
4-Amino-5-sulfanylpentanoic acid	Not available	C₅H₁₁NO₂S	-NH₂, -SH	Moderate (est.)	Research (theoretical)
5-Oxo-5-((4-sulfamoylphenyl)amino)pentanoic acid	99842-19-0	C₁₁H₁₃N₂O₅S	-SO₂NH₂, -CONH-	12.5 (aqueous)	Enzyme inhibition studies
3-Hydroxy-4-amino-5-phenylpentanoic acid	139552-99-1	C₁₁H₁₅NO₃	-OH, -NH₂, -C₆H₅	8.2	Structural biology (PDB ligand)
5-{[(4-Methylphenyl)sulfonyl]amino}-5-oxopentanoic acid	312275-49-3	C₁₂H₁₅N₂O₅S	-SO₂-, -CONH-	5.8	Peptide synthesis

Research Findings and Implications

• Sulfanyl vs. Sulfonyl Groups : Sulfanyl-containing compounds exhibit higher nucleophilic reactivity, making them suitable for thiol-disulfide exchange reactions. In contrast, sulfonyl derivatives are more stable and preferred in drug design for prolonged half-lives .
• Aromatic vs. Aliphatic Substituents: Aromatic groups (e.g., phenyl) enhance binding to hydrophobic targets, while aliphatic chains (e.g., dipropylamino) improve bioavailability .
• Chiral Centers: Compounds like 3-hydroxy-4-amino-5-phenylpentanoic acid demonstrate stereospecific interactions with enzymes, underscoring the importance of chirality in bioactivity .